Cas no 105615-45-0 (Benzenemethanamine, a,2-dimethyl-, (aR)-)

• Product Name: Benzenemethanamine, a,2-dimethyl-, (aR)-
• CAS No: 105615-45-0
• MF: C₉H₁₃N
• MW: 135.206222295761
• MDL: MFCD06761816
• CID: 135769
• PubChem ID: 2530253
• Update Time: 2024-11-03

Benzenemethanamine, a,2-dimethyl-, (aR)- Chemical and Physical Properties

Names and Identifiers

• Benzenemethanamine, a,2-dimethyl-, (aR)-
• (R)-o-Methyl-a-phenethylamine
• (1R)-1-(2-METHYLPHENYL)ETHAN-1-AMINE
• (R)-1-(2-methylphenyl)ethanamine
• (R)-1-(2'-methylphenyl)ethylamine
• (R)-1-o-tolylethanamine
• (R)-1-O-TOLYLETHANAMINE-HCl
• 2-diMethyl
• (R)-1-(o-Tolyl)ethan-1-amine
• MFCD06761816
• J-502128
• AKOS010366363
• 105615-45-0
• (R)-2,alpha-Dimethylbenzylamine
• EN300-52633
• CS-0000275
• N10464
• Benzenemethanamine,a,2-dimethyl-,(aR)-
• A18054
• SCHEMBL2332685
• Benzenemethanamine, ,2-dimethyl-, (R)-
• (1R)-1-(2-methylphenyl)ethanamine
• (R)-1-(o-tolyl)ethanamine
• AKOS015840355
• BS-53191

• MDL： MFCD06761816
• Inchi： 1S/C9H13N/c1-7-5-3-4-6-9(7)8(2)10/h3-6,8H,10H2,1-2H3/t8-/m1/s1
• InChI Key： ZCDYTNZJBGSKFI-MRVPVSSYSA-N
• SMILES： N[C@H](C)C1C=CC=CC=1C

Computed Properties

• Exact Mass: 135.10500
• Monoisotopic Mass: 135.105
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 101
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26A^2
• XLogP3: 1.5

Experimental Properties

• PSA: 26.02000
• LogP: 2.71500

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Toluenes